Cas no 2228522-00-5 (2-methoxy-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid)

• Product Name: 2-methoxy-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid
• CAS No: 2228522-00-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 5943440
• PubChem ID: 165687131
• Update Time: 2025-05-23

2-methoxy-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid
• EN300-1797253
• 2228522-00-5

• Inchi： 1S/C10H16N2O3/c1-10(2,7(15-4)8(13)14)9-11-5-6-12(9)3/h5-7H,1-4H3,(H,13,14)
• InChI Key： ZFPSWHIZVRFMFZ-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1=NC=CN1C

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-methoxy-3-methyl-3-(1-methyl-1H-imidazol-2-yl)butanoic acid

2-Methoxy-3-Methyl-3-(1-Methyl-1H-Imidazol-2-Yl)Butanoic Acid: A Comprehensive Overview

2-Methoxy-3-Methyl-3-(1-Methyl-1H-Imidazol-2-Yl)Butanoic Acid, with the CAS number 2228522-00-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a methoxy group, a methyl group, and an imidazole ring within a butanoic acid framework. The imidazole ring is a key feature of this compound, as it contributes to its potential biological activity and reactivity.

Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery and development. The presence of the imidazole ring in 2-Methoxy-3-Methyl-3-(1-Methyl-1H-Imidazol-2-Yl)Butanoic Acid suggests that it may exhibit interesting pharmacological properties. For instance, imidazole derivatives are known for their ability to act as hydrogen bond donors and acceptors, which can enhance their binding affinity to various biological targets such as enzymes and receptors.

The synthesis of 2-Methoxy-3-Methyl-3-(1-Methyl-1H-Imidazol-2-Yl)Butanoic Acid involves a multi-step process that typically includes the formation of the imidazole ring followed by functionalization to introduce the methoxy and methyl groups. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield, purity, and scalability. For example, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are valuable for studying its stereochemical effects in biological systems.

In terms of applications, 2-Methoxy-3-Methyl-3-(1-Methyl-1H-imidazolium-butanoic acid) has shown promise in several areas. One notable application is its potential as a bioactive molecule in medicinal chemistry. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory diseases, making it a candidate for further exploration as a therapeutic agent. Additionally, its structural versatility allows for further modification to enhance its bioavailability and efficacy.

The structural features of 2-methoxy-butanoic acid derivatives also make them attractive for use in materials science. For instance, the imidazole moiety can participate in supramolecular interactions, potentially leading to the formation of self-assembled structures with applications in nanotechnology. Recent research has focused on exploiting these properties to develop novel materials with tailored functionalities.

From an analytical perspective, the characterization of CAS 2228522005 relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict the compound's physicochemical properties and behavior in different environments, aiding in its rational design and optimization.

In conclusion, 2-methoxy-imidazolium butanoic acid (CAS 228577496) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as an important molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is expected to play a significant role in advancing both scientific understanding and practical applications.